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Compound of Interest

Compound Name: Peaqx

Cat. No.: B2962860 Get Quote

Welcome to the technical support center for Peaqx (also known as NVP-AAM077). This

resource is designed for researchers, scientists, and drug development professionals to

provide guidance on the solubility of Peaqx in aqueous solutions. Below you will find

troubleshooting guides and frequently asked questions (FAQs) to assist you in your

experiments.

Frequently Asked Questions (FAQs)
Q1: What is the expected solubility of Peaqx in aqueous solutions?

A1: Peaqx, as a tetrasodium salt or hydrate, is soluble in water. Published data indicates a

solubility of up to 10 mM in water, and with gentle warming and sonication, concentrations as

high as 25.5 mg/mL (approximately 45.5 mM for the tetrasodium hydrate) can be achieved.[1]

Q2: I'm seeing conflicting information about Peaqx solubility in DMSO. Can I use it as a

solvent?

A2: There is conflicting information in commercially available datasheets regarding the solubility

of Peaqx in DMSO. Some sources state it is insoluble, while others report a high solubility of 91

mg/mL (approximately 200.34 mM).[2] However, several in vivo study protocols recommend

first dissolving Peaqx in DMSO, followed by dilution with an aqueous solution such as sterile

saline or corn oil.[2][3][4] This suggests that DMSO can be effectively used as a co-solvent. It is

advisable to perform a small-scale test to confirm solubility with your specific batch of Peaqx
and DMSO.
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Q3: How should I store my Peaqx stock solutions?

A3: It is recommended to prepare Peaqx solutions fresh for immediate use.[5] If storage is

necessary, aliquot the stock solution and store it at -20°C for up to one month.[5] Avoid

repeated freeze-thaw cycles. Before use, allow the solution to equilibrate to room temperature

and ensure that no precipitate has formed.[5]

Q4: Can I dissolve Peaqx directly in phosphate-buffered saline (PBS)?

A4: While Peaqx is soluble in water, its solubility in buffers like PBS can be affected by the

buffer's components and pH. It is generally recommended to dissolve Peaqx in distilled water

first to create a stock solution, which can then be diluted into your desired physiological buffer.
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Problem Possible Cause Suggested Solution

Peaqx is not dissolving at the

desired concentration in water.

The concentration may be too

high for dissolution at room

temperature.

1. Gently warm the solution

(e.g., to 37°C).2. Use

sonication to aid dissolution.3.

If the desired concentration is

still not achieved, consider

preparing a more dilute

solution.

A precipitate forms after

dissolving Peaqx and cooling

the solution.

The solution is supersaturated

at the lower temperature.

1. Re-warm the solution to

redissolve the precipitate

before use.2. Prepare a fresh,

more dilute solution that

remains stable at room

temperature.3. For long-term

storage, consider if the

experimental protocol allows

for storage at -20°C where it

might remain in solution.

The Peaqx solution appears

cloudy or has particulates.

The compound may not be

fully dissolved or there may be

impurities.

1. Ensure the solution is clear

after warming and/or

sonication.2. If cloudiness

persists, filter the solution

through a 0.22 µm syringe filter

before use, but be aware this

may reduce the final

concentration.

Difficulty dissolving Peaqx for

in vivo studies.

The aqueous solubility in

physiological saline at high

concentrations may be limited.

1. Prepare a stock solution in

DMSO first, ensuring it is fully

dissolved.2. Dilute the DMSO

stock with sterile saline, corn

oil, or another appropriate

vehicle. Always add the DMSO

stock to the aqueous vehicle

slowly while vortexing to

prevent precipitation.
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Experimental Protocols
Preparation of a 10 mM Aqueous Stock Solution of
Peaqx Tetrasodium Salt
Materials:

Peaqx tetrasodium salt (M.Wt: 542.14 g/mol )

Sterile, deionized water

Vortex mixer

Water bath or heating block

Sonicator

Procedure:

Weigh out the required amount of Peaqx tetrasodium salt. For 1 mL of a 10 mM solution, you

will need 5.42 mg.

Add the Peaqx to a sterile microcentrifuge tube.

Add the appropriate volume of sterile, deionized water.

Vortex the solution for 1-2 minutes.

If the Peaqx is not fully dissolved, place the tube in a water bath or on a heating block set to

37°C for 10-15 minutes.

Vortex the solution again.

If needed, place the tube in a sonicator bath for 5-10 minutes.

Visually inspect the solution to ensure it is clear and free of particulates before use.
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Preparation of Peaqx for In Vivo Administration using a
Co-solvent
Materials:

Peaqx

Dimethyl sulfoxide (DMSO)

Sterile saline (0.9% NaCl) or corn oil

Vortex mixer

Procedure:

Prepare a high-concentration stock solution of Peaqx in DMSO (e.g., 50 mg/mL). Ensure the

Peaqx is completely dissolved. Gentle warming and vortexing can be used to aid dissolution.

Slowly add the desired volume of the DMSO stock solution to the sterile saline or corn oil

while continuously vortexing. This gradual addition is crucial to prevent precipitation of the

compound.

Continue to vortex for several minutes until the solution is homogeneous.

Visually inspect the solution for any signs of precipitation before administration.

Visualizations
Signaling Pathway of Peaqx Action
Caption: Competitive antagonism of Peaqx at the GluN2A subunit of the NMDA receptor.

Experimental Workflow for Preparing Peaqx Solution
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Caption: Workflow for dissolving Peaqx in an aqueous solvent.

Logical Relationship for Troubleshooting Insolubility
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Potential Causes

Potential Solutions
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Caption: Troubleshooting logic for Peaqx solubility issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b2962860#troubleshooting-peaqx-solubility-issues-in-
aqueous-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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